Cas no 1361483-19-3 (Methyl 2,6-bis(perchlorophenyl)isonicotinate)

• Product Name: Methyl 2,6-bis(perchlorophenyl)isonicotinate
• CAS No: 1361483-19-3
• MF: C₁₉H₅Cl₁₀NO₂
• MW: 633.778495550156
• CID: 4968936
• Update Time: 2025-11-06

Methyl 2,6-bis(perchlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-bis(perchlorophenyl)isonicotinate

• Inchi： 1S/C19H5Cl10NO2/c1-32-19(31)4-2-5(7-9(20)13(24)17(28)14(25)10(7)21)30-6(3-4)8-11(22)15(26)18(29)16(27)12(8)23/h2-3H,1H3
• InChI Key： IAEDMWKAUKTBRX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=C(C(=O)OC)C=C(C2C(=C(C(=C(C=2Cl)Cl)Cl)Cl)Cl)N=1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 598
• XLogP3: 10.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2,6-bis(perchlorophenyl)isonicotinate

Methyl 2,6-Bis(Perchlorophenyl)Isonicotinate: A Comprehensive Overview

Methyl 2,6-bis(perchlorophenyl)isonicotinate, identified by the CAS number 1361483-19-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we delve into the characteristics, synthesis, and recent advancements related to Methyl 2,6-bis(perchlorophenyl)isonicotinate, providing a comprehensive understanding of its role in contemporary research.

The molecular structure of Methyl 2,6-bis(perchlorophenyl)isonicotinate is characterized by a central isonicotinate moiety substituted with two perchlorophenyl groups at the 2 and 6 positions. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it a valuable component in the development of advanced materials. Recent studies have highlighted its potential as a precursor for high-performance polymers and as a building block in supramolecular chemistry.

One of the most notable aspects of Methyl 2,6-bis(perchlorophenyl)isonicotinate is its ability to undergo various chemical transformations while retaining its structural integrity. Researchers have explored its reactivity under different conditions, leading to the discovery of novel synthetic pathways. For instance, its use in click chemistry has opened new avenues for the creation of cross-linked materials with enhanced mechanical properties.

In terms of synthesis, Methyl 2,6-bis(perchlorophenyl)isonicotinate can be prepared through a multi-step process involving Friedel-Crafts acylation and subsequent functionalization. The optimization of these steps has been a focal point for chemists aiming to improve yield and purity. Recent advancements in catalytic systems have significantly streamlined the synthesis process, making it more efficient and scalable for industrial applications.

The physical properties of Methyl 2,6-bis(perchlorophenyl)isonicotinate are equally intriguing. Its high thermal stability and resistance to degradation under harsh conditions make it suitable for use in high-temperature applications. Additionally, its optical properties have been studied extensively, revealing potential applications in optoelectronic devices.

Recent research has also focused on the environmental impact of Methyl 2,6-bis(perchlorophenyl)isonicotinate. Studies have shown that it exhibits low toxicity and biodegradability under specific conditions, which aligns with current trends toward sustainable chemistry practices.

In conclusion, Methyl 2,6-bis(perchlorophenyl)isonicotinate (CAS No: 1361483-19-3) stands as a testament to the ingenuity of modern chemical synthesis. Its versatile properties and wide-ranging applications continue to drive innovation across multiple disciplines. As research progresses, this compound is poised to play an even more pivotal role in shaping future technologies.